
(S)-Menthiafolic Acid: A Technical Guide to
Potential Therapeutic Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-Menthiafolic acid
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Abstract
(S)-Menthiafolic acid, a naturally occurring monoterpenoid, presents a subject of interest for

potential therapeutic exploration. This technical guide synthesizes the currently available

information on (S)-Menthiafolic acid, focusing on its chemical identity and putative biological

activities. While dedicated research on its therapeutic applications is limited, this document

outlines its known properties and provides a framework for future investigation into its potential

as an anti-inflammatory and antioxidant agent. This guide adheres to a technical format,

presenting available data, generalized experimental protocols for its evaluation, and conceptual

diagrams to illustrate potential mechanisms and workflows.

Introduction
(S)-Menthiafolic acid, systematically known as (2E,6S)-6-hydroxy-2,6-dimethylocta-2,7-

dienoic acid, is a monoterpenoid found in various plant species.[1] Its chemical structure and

presence in the plant kingdom suggest the possibility of bioactive properties. Preliminary

mentions in scientific literature allude to potential anti-inflammatory and antioxidant activities,

which are common traits of many plant-derived secondary metabolites. However, in-depth

studies to validate and quantify these effects, as well as to elucidate the underlying

mechanisms of action, are not extensively available in the public domain.
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This guide aims to bridge this knowledge gap by providing a comprehensive overview of what

is currently known about (S)-Menthiafolic acid and to propose a strategic approach for its

systematic evaluation as a potential therapeutic agent.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of (S)-Menthiafolic acid is

fundamental for its study and development as a therapeutic agent.

Property Value Source

Molecular Formula C₁₀H₁₆O₃ [1]

Molecular Weight 184.23 g/mol [1]

IUPAC Name
(2E,6S)-6-hydroxy-2,6-

dimethylocta-2,7-dienoic acid
[1]

CAS Number 75979-26-9 [1]

Canonical SMILES
C\C(=C\CC--INVALID-LINK--

(C=C)O)\C(=O)O
[1]

Natural Occurrence

Found in Anethum graveolens

(dill) and Euterpe oleracea

(açaí palm), among other

organisms.[1]

Potential Therapeutic Applications
Based on preliminary information and the common biological activities of structurally related

natural products, the most promising therapeutic avenues for (S)-Menthiafolic acid appear to

be in the realms of anti-inflammatory and antioxidant applications.

Anti-Inflammatory Potential
Chronic inflammation is a key pathological feature of numerous diseases, including arthritis,

inflammatory bowel disease, and neurodegenerative disorders. Natural products are a rich

source of novel anti-inflammatory compounds.
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Hypothesized Mechanism of Action: (S)-Menthiafolic acid could potentially exert anti-

inflammatory effects by inhibiting key inflammatory pathways, such as the nuclear factor-kappa

B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling cascades. These pathways

regulate the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and enzymes

(e.g., COX-2, iNOS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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